5,6-Diamino-2,4-dihydroxypyrimidine-13C2, Hydrochloride Salt

Specification

• CAS No.: 1346605-20-6
• Molecular Formula: C4H7ClN4O2
• Molecular Weight: 180.561
• IUPAC Name: 5,6-diamino-(4,5-13C2)1H-pyrimidine-2,4-dione;hydrochloride
• Standard InChI: InChI=1S/C4H6N4O2.ClH/c5-1-2(6)7-4(10)8-3(1)9;/h5H2,(H4,6,7,8,9,10);1H/i1+1,3+1
• Standard InChI Key: VHMLWEBEDKTKOQ-CFARNWPNSA-N
• SMILES: C1(=C(NC(=O)NC1=O)N)N.Cl

Introduction

Chemical Identity and Structural Characteristics

5,6-Diamino-2,4-dihydroxypyrimidine-13C2, Hydrochloride Salt is a stable isotope-labeled compound featuring two carbon-13 atoms at positions 4 and 5 of the pyrimidine ring. The compound is a hydrochloride salt of 5,6-diaminouracil (also known as 5,6-diamino-2,4-dihydroxypyrimidine), where two specific carbon atoms have been substituted with the 13C isotope. This strategic labeling allows researchers to track the compound through various chemical and biological processes using techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Applications in Research and Organic Synthesis

Isotope Labeling Studies

5,6-Diamino-2,4-dihydroxypyrimidine-13C2, Hydrochloride Salt is primarily utilized as a specialized reagent in organic synthesis and research applications requiring isotopic labeling. The presence of two 13C atoms at specific positions enables researchers to:

• Track molecular transformations through synthetic pathways

• Study metabolic processes in biological systems

• Analyze reaction mechanisms with enhanced precision

• Serve as an internal standard in analytical methods

NMR Spectroscopy Applications

The 13C labeling makes this compound particularly valuable for nuclear magnetic resonance (NMR) studies. The Toronto Research Chemicals (TRC) laboratories are equipped to perform analyses including 13CNMR for compound characterization, highlighting the importance of this isotopic variant in structural elucidation studies.

Pyrimidine Chemistry

As a derivative of pyrimidine, this compound may contribute to research in nucleic acid chemistry, pharmaceutical development, and biochemical studies. The 5,6-diaminouracil structure serves as a building block for various syntheses, with the 13C labeling providing additional tracking capabilities.

Package Size	Price (EUR)
1 mg	292.00 €
10 mg	1,959.00 €

These prices indicate the high value and specialized nature of isotopically labeled compounds in research applications.

Quality Assurance

Suppliers like Toronto Research Chemicals maintain fully equipped analytical laboratories to ensure product quality. Analysis methods applied to such compounds typically include:

• High-Performance Liquid Chromatography (HPLC)

• 1H Nuclear Magnetic Resonance (HNMR)

• Mass Spectrometry (MS)

• Infrared Spectroscopy (IR)

• Karl Fischer Titration (KF)

• Thermogravimetric Analysis (TGA)

• 13C Nuclear Magnetic Resonance (13CNMR)

These analytical methods ensure that the compound meets appropriate quality standards for research applications.

Related Compounds and Derivatives

Bisulfite Salt Variant

A closely related compound is 5,6-Diamino-2,4-dihydroxypyrimidine-13C2 Bisulfite Salt, which shares the same core structure but features a different counterion. This variant has the following properties:

Parameter	Value
Molecular Formula	13C2C2H6N4O2·H2O3S
Molecular Weight	226.18
CAS Number	1346747-43-0 (free amine)
Accurate Mass	226.028

The bisulfite salt offers an alternative formulation that may be preferred for specific applications or stability considerations.

Unlabeled Parent Compound

The non-isotopically labeled parent compound, 5,6-Diaminouracil (CAS: 3240-72-0), has been more extensively studied and has applications in various fields:

Parameter	Value
Molecular Formula	C4H6N4O2
Molecular Weight	142.12 g/mol
EC Number	221-809-7

This compound serves as the structural foundation for the 13C-labeled derivative discussed in this article.

Related Sulfate Salts

The sulfate salt of the parent compound (5,6-Diaminouracil sulfate) is also documented, with CAS numbers 42965-55-9 (sulfate 1:1) and 63981-35-1 (sulfate 2:1). These variants provide alternatives to the hydrochloride salt with potentially different solubility and stability profiles.